Cas no 7248-98-8 ( )

• Product Name: &nbsp
• CAS No: 7248-98-8
• MF: C₁₀H₉NNaO₄S
• MW: 262.237532377243
• CID: 977195
• PubChem ID: 54611727
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,5-amino-6-hydroxynaphthalene-2-sulfonic acid
• Eikonogen sodium salt
• NSC37048
• NSC-37048
• DTXSID80715408
• sodium;5-amino-6-hydroxynaphthalene-2-sulfonic acid
• 7248-98-8
• 2-Naphthalenesulfonic acid,5-amino-6-hydroxy-,monosodium salt
• DS-004289
•  

• Inchi： 1S/C10H9NO4S.Na/c11-10-8-3-2-7(16(13,14)15)5-6(8)1-4-9(10)12;/h1-5,12H,11H2,(H,13,14,15);/q;+1
• InChI Key： IQNDCJMEVJJWQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=C(C=CC=2C=1)O)N)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 262.01500
• Monoisotopic Mass: 262.01499822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.00000
• LogP: 3.03630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates